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Compound of Interest

9- 4-DIETHYLAMINO-2-
Compound Name:

(OCTADECYLOXY)-
CAS No.: 157650-42-5
Cat. No.: B1146560

Get Quote

Core Directive & Mechanism

Lipid droplets (LDs) are dynamic organelles central to energy storage and metabolic diseases.
Traditional probes like Nile Red often suffer from poor retention after fixation or non-specific
membrane staining. The Octadecyloxy-Nile Red derivative (hereafter referred to as NR-C18)
addresses these limitations.

Mechanism of Action

¢ Solvatochromism: Like its parent compound Nile Red, NR-C18 is environmentally sensitive.
In polar environments (cytosol), fluorescence is quenched. In non-polar environments
(neutral lipids), it fluoresces intensely.

e C18 Anchor: The octadecyloxy chain (C18) acts as a hydrophobic anchor, partitioning
irreversibly into the neutral lipid core (triacylglycerols/steryl esters) of the LD. This prevents
dye leakage during wash steps or mild fixation, a common failure point with standard Nile
Red.

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1146560#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1146560?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e Spectral Switching:

o Yellow-Gold Emission (Ex 488 nm / Em 530-580 nm): Highly specific for neutral lipids (LD
core).

o Red Emission (Ex 561 nm / Em >600 nm): Detects phospholipids (membranes) and
amphipathic lipids.

Materials & Reagents
Reagents

Reagent Specification Storage

9-diethylamino-2-
NR-C18 Probe (octadecyloxy)- -20°C, Desiccated, Dark

benzo[a]phenoxazin-5-one

DMSO Anhydrous, Cell Culture Grade  RT
pH 7.4, with Ca2+/Mg2+ (for

HBSS/PBS o ] 4°C
live imaging)

Paraformaldehyde (PFA) 4% in PBS (freshly prepared) -20°C (aliquots)
Nuclear Counterstain (10

Hoechst 33342 -20°C
mg/mL stock)

Equipment

o Fluorescence Microscope: Confocal (preferred) or Widefield.
 Filters:
o Channel 1 (LDs): FITC/GFP settings (Ex 488 nm, Em 500-550 nm).
o Channel 2 (Membranes/Polar Lipids): TRITC/Cy3 settings (Ex 561 nm, Em 590-650 nm).

Experimental Protocol
A. Stock Solution Preparation
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e Dissolve: Reconstitute 1 mg of NR-C18 in anhydrous DMSO to a concentration of 1 mM.
o Calculation: If MW = 550 g/mol , 1 mg in ~1.8 mL DMSO.
» Aliquot: Dispense into 10 uL aliquots in amber tubes.

o Store: Store at -20°C. Avoid repeated freeze-thaw cycles.

B. Live Cell Labeling Workflow

Best for dynamic studies (lipolysis, LD biogenesis).
e Seed Cells: Culture cells on glass-bottom dishes (e.g., MatTek) to 60-70% confluency.

e Prepare Staining Solution: Dilute the 1 mM DMSO stock 1:1000 in pre-warmed HBSS/PBS
to a final concentration of 1 M.

o Optimization: Test range 100 nM — 1 pM.
o Note: Vortex vigorously to disperse the hydrophobic dye.

 Incubate: Replace culture medium with Staining Solution. Incubate for 15-30 minutes at
37°C/5% CO2.

o Optional: Add Hoechst 33342 (1 ug/mL) during the last 10 minutes for nuclear
counterstaining.

e Wash: Aspirate Staining Solution and wash 2x with warm HBSS.

o Critical: Do not use detergents (Triton X-100) as they will strip the lipids.

Image: Image immediately in warm HBSS or Phenol Red-free medium.

C. Fixation-Compatible Protocol

Unique advantage of the Octadecyloxy derivative over standard Nile Red.

» Fixation: Fix cells with 4% PFA in PBS for 15 minutes at Room Temperature (RT).
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o Warning: Avoid methanol or acetone fixation, as these organic solvents dissolve lipid
droplets.

e Wash: Rinse 3x with PBS (5 min each).

o Permeabilization (Optional but Risky): If antibody co-staining is required, use 0.1% Saponin
or Digitonin (mild permeabilization). Avoid Triton X-100.

o Staining: Apply 1 uM NR-C18 in PBS for 30 minutes at RT in the dark.
e Wash: Rinse 3x with PBS to remove background.
¢ Mount: Mount in an agueous, non-hardening mounting medium (e.g., Fluoromount-G).

o Note: Glycerol-based mounting media can sometimes extract the dye; image within 24
hours.

Visualization & Data Analysis
Mechanism Diagram (Graphviz)
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Caption: Solvatochromic partitioning mechanism of NR-C18. The C18 chain drives
accumulation in the neutral lipid core, shifting emission to yellow-gold.

Imaging Settings & Interpretation
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Channel Excitation Emission Target Interpretation

Primary LD

o Signal. Use for
Neutral Lipids o
Gold (LDs) 488 nm 500-550 nm guantification of
(TAG)
LD number and

size.

Membrane
o context. Can be
Red (Polar) 561 nm 590-650 nm Phospholipids
used to segment

cell boundaries.

Quantification Strategy

e Thresholding: Use the 488 nm channel. Apply an adaptive threshold (e.g., Otsu) to segment
bright droplets.

o Watershed: Apply a watershed algorithm to separate clustered droplets.

e Metrics: Measure Area, Mean Intensity, and Feret's Diameter.

Troubleshooting & Validation
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Issue Probable Cause Solution

Filter stock solution (0.2 um) or
High Background Dye aggregates in medium vortex vigorously. Reduce

concentration to 100 nM.

Ensure 4% PFA is used. Do

Loss of Signal (Fixed) Lipid extraction by fixative
NOT use Methanol/Acetone.
Use low laser power (1-2%).
] ] o Limit exposure time. Use
Rapid Photobleaching Oxidative damage o o ]
antioxidants in live imaging
medium.
Check stock for precipitation.
No Staining Dye precipitation Ensure cells are metabolically
active (if live).
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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